Cas no 441718-51-0 (3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid)

• Product Name: 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid
• CAS No: 441718-51-0
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• MDL: MFCD02928678
• CID: 1003976
• PubChem ID: 714409
• Update Time: 2025-06-12

3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
• 3-Ethyl-5-methyl-4-oxo-3,4-dihydro-thieno[2,3-d]-pyrimidine-6-carboxylic acid
• 3-Ethyl-5-methyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid
• cid_714409
• MLS000063376
• CHEBI:107702
• MFCD02928678
• SMR000075097
• 3-ethyl-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylic acid
• DA-17000
• CS-0323145
• HMS2315L14
• 3-ethyl-4-keto-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylic acid
• Q27186028
• 3-ethyl-5-methyl-4-oxo-6-thieno[2,3-d]pyrimidinecarboxylic acid
• SDCCGMLS-0027797.P002
• 441718-51-0
• 3-ethyl-5-methyl-4-oxidanylidene-thieno[2,3-d]pyrimidine-6-carboxylic acid
• BDBM75726
• CHEMBL1719402
• 3-ethyl-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylicacid
• AKOS000273384
• OTAVA-BB BB7015170010
• 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid

• MDL： MFCD02928678
• Inchi： 1S/C10H10N2O3S/c1-3-12-4-11-8-6(9(12)13)5(2)7(16-8)10(14)15/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： SXQISXMEDDDZKV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2=C1N=CN(CC)C2=O

Computed Properties

• Exact Mass: 238.04121336g/mol
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.2Ų

3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylic Acid

Recent Advances in the Study of 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic Acid (CAS: 441718-51-0)

The compound 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic Acid (CAS: 441718-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thienopyrimidine scaffold, has been explored for its role as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements in the research of this compound is its application in the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic Acid exhibit potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR. The study highlighted the compound's ability to modulate key signaling pathways involved in cancer progression, making it a promising candidate for further preclinical evaluation.

In addition to its kinase inhibitory properties, recent research has also explored the anti-inflammatory potential of this compound. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of the thienopyrimidine core led to the identification of derivatives with significant COX-2 inhibitory activity. These findings suggest that 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic Acid could serve as a scaffold for the development of new anti-inflammatory drugs with improved selectivity and reduced side effects.

The synthesis and optimization of this compound have also been a focus of recent studies. Advanced synthetic methodologies, including microwave-assisted reactions and flow chemistry, have been employed to improve the yield and purity of the compound. A 2023 study in Organic Process Research & Development detailed a scalable and efficient synthesis route, which could facilitate its broader application in pharmaceutical research and development.

Looking ahead, the versatility of 3-Ethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic Acid as a building block for drug discovery is expected to drive further research. Ongoing studies are investigating its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. With its unique chemical properties and demonstrated bioactivity, this compound is poised to remain a key player in the field of medicinal chemistry.